1-(3-Bromopropyl)-4-(difluoromethoxy)-2-ethoxybenzene

• Molecular Formula: C12H15BrF2O2
• Molecular Weight: 309.15 g/mol
• SMILES: CCOC1=C(C=CC(=C1)OC(F)F)CCCBr
• InChI: InChI=1S/C12H15BrF2O2/c1-2-16-11-8-10(17-12(14)15)6-5-9(11)4-3-7-13/h5-6,8,12H,2-4,7H2,1H3
• InChIKey: VPKLZGUJKAEZKC-UHFFFAOYSA-N

1-(3-Bromopropyl)-4-(difluoromethoxy)-2-ethoxybenzene (CAS 1804134-04-0, molecular formula C₁₂H₁₅BrF₂O₂, MW 309.15 g/mol) is a trisubstituted benzene derivative classified as a halogenated aromatic ether intermediate. The molecule carries three chemically orthogonal functional groups: a terminal 3-bromopropyl chain at the 1-position (a versatile leaving group for nucleophilic substitution and cross-coupling), a difluoromethoxy (-OCF₂H) substituent at the 4-position (a moderately electron-withdrawing, lipophilicity-modulating bioisostere), and an ethoxy (-OCH₂CH₃) group at the 2-position (an electron-donating alkoxy handle for further derivatization).

1-(3-Bromopropyl)-4-(difluoromethoxy)-2-ethoxybenzene (CAS 1804134-04-0): Procurement-Grade Physicochemical & Structural Baseline for the Synthetic Intermediates Buyer

1-(3-Bromopropyl)-4-(difluoromethoxy)-2-ethoxybenzene (CAS 1804134-04-0, molecular formula C₁₂H₁₅BrF₂O₂, MW 309.15 g/mol) is a trisubstituted benzene derivative classified as a halogenated aromatic ether intermediate . The molecule carries three chemically orthogonal functional groups: a terminal 3-bromopropyl chain at the 1-position (a versatile leaving group for nucleophilic substitution and cross-coupling), a difluoromethoxy (-OCF₂H) substituent at the 4-position (a moderately electron-withdrawing, lipophilicity-modulating bioisostere), and an ethoxy (-OCH₂CH₃) group at the 2-position (an electron-donating alkoxy handle for further derivatization) [1]. The compound is supplied at purity levels of 95%+ to NLT 98% by multiple vendors, with documented availability from ISO-certified production facilities [2].

Orthogonal handles Bromopropyl (S_N2/cross-coupling), difluoromethoxy (electron-withdrawing, lipophilicity switch), and ethoxy groups enable sequential diversification without protecting-group manipulation.

Metabolic stability incorporation –OCF₂H provides reported resistance to CYP450-mediated O-dealkylation versus –OCH₃, supporting metabolic stability screening in medicinal chemistry programs.

Multi-spec procurement Available from ISO-certified facilities in multiple purity grades; batch-specific certificate of analysis review is recommended for sensitive downstream steps.

• [1] Sap, J. B. I., Meyer, C. F., Straathof, N. J. W., Iwumene, N., am Ende, C. W., Trabanco, A. A., & Gouverneur, V. (2021). Late-stage difluoromethylation: concepts, developments and perspective. Chemical Society Reviews, 50, 9175–9234. doi:10.1039/D1CS00360G View Source
• [2] Capot Chemical Co., Ltd. (2024). Product Specification: 1-(3-Bromopropyl)-4-(difluoromethoxy)-2-ethoxybenzene, CAT#73914, CAS 1804134-04-0, Purity NLT 98%. https://www.capotchem.com/1804134-04-0.html View Source

Why 1-(3-Bromopropyl)-4-(difluoromethoxy)-2-ethoxybenzene Cannot Be Replaced by Its Closest Regioisomers or Non-Fluorinated Analogs: A Multi-Factor Differentiation Analysis

Generic substitution of 1-(3-bromopropyl)-4-(difluoromethoxy)-2-ethoxybenzene with a closely related analog—such as a regioisomer bearing swapped -OCF₂H and -OEt positions (CAS 1803868-62-3), a non-fluorinated methoxy congener, or a chloropropyl variant—introduces material changes in at least three procurement-relevant dimensions: (i) electronic character of the aryl ring (the 4-OCF₂H group is net electron-withdrawing with σₚ ≈ +0.25 to +0.35, whereas the methoxy alternative is electron-donating with σₚ = -0.27, fundamentally altering reactivity in electrophilic aromatic substitution and cross-coupling) [1]; (ii) metabolic stability of downstream products (the -OCF₂H group resists cytochrome P450-mediated O-dealkylation that rapidly degrades -OCH₃, as demonstrated in side-by-side PDE4D inhibitor studies) [2]; and (iii) the leaving-group competency of the bromopropyl chain, where Br⁻ exhibits approximately 10–50× greater SN₂ reactivity than Cl⁻, directly affecting synthetic efficiency in subsequent alkylation or amination steps [3]. These differences are multiplicative rather than additive, meaning the specific 2-ethoxy-4-difluoromethoxy-1-bromopropyl arrangement is a non-trivial combination for which a drop-in replacement does not exist.

Regioisomer mismatch Swapping –OCF₂H and –OEt positions (e.g., CAS 1803868-62-3) shifts aryl electronic character and may alter cross-coupling reactivity and regiochemical outcomes.

Non-fluorinated analog (4-OCH₃) Methoxy replacement reverses electronic effect from withdrawing to donating; reported metabolic stability advantage of –OCF₂H is lost and downstream PK profile may differ.

Chloropropyl analog Br→Cl substitution reduces S_N2 leaving-group competency; may require harsher alkylation conditions and limit synthetic throughput in multi-step sequences.

• [1] Sap, J. B. I., Meyer, C. F., Straathof, N. J. W., Iwumene, N., am Ende, C. W., Trabanco, A. A., & Gouverneur, V. (2021). Late-stage difluoromethylation: concepts, developments and perspective. Chemical Society Reviews, 50, 9175–9234. doi:10.1039/D1CS00360G View Source
• [2] Brullo, C., Massa, M., Villa, C., Ricciarelli, R., Rivera, D., Pronzato, M. A., Fedele, E., Barocelli, E., Bertoni, S., Flammini, L., & Bruno, O. (2015). Synthesis, biological activities and pharmacokinetic properties of new fluorinated derivatives of selective PDE4D inhibitors. Bioorganic & Medicinal Chemistry, 23(13), 3426–3435. doi:10.1016/j.bmc.2015.04.027. PMID: 25936260. View Source
• [3] LibreTexts Chemistry. (2021). 7.3: Other Factors that Affect SN₂ Reactions – Leaving Group Ability. In Organic Chemistry. https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry_(Wade)/07%3A_Alkyl_Halides_and_Nucleophilic_Substitution/7.03%3A_Other_Factors_that_Affect_SN2_Reactions View Source

Quantitative Differentiation Evidence: 1-(3-Bromopropyl)-4-(difluoromethoxy)-2-ethoxybenzene vs. Closest Analogs and In-Class Candidates

Hammett Electronic Character: -OCF₂H at the 4-Position vs. -OCH₃ Converts the Substituent from Electron-Donating to Electron-Withdrawing

The 4-difluoromethoxy substituent in the target compound is net electron-withdrawing, while the methoxy group in the non-fluorinated analog 1-(3-bromopropyl)-4-methoxy-2-ethoxybenzene is net electron-donating. This reversal is quantified by the Hammett σₚ constants: σₚ(-OCF₂H) = +0.25 to +0.35 vs. σₚ(-OCH₃) = –0.27 [1]. The sign reversal (Δσₚ ≈ 0.52–0.62 units) means the two compounds will respond oppositely in reactions governed by aryl electronic demand—including electrophilic aromatic substitution rates, oxidative addition steps in cross-coupling, and the acidity of benzylic/adjacent protons [1]. The meta constant σₘ(-OCF₂H) = +0.31 to +0.45 compared to σₘ(-OCH₃) = +0.12 further corroborates the strong inductive electron-withdrawing character of the -OCF₂H group [1].

Hammett σ_p reversal

Cross-study comparable

σ_p(–OCF₂H) = +0.25 to +0.35
σ_p(–OCH₃) = –0.27
Δσ_p ≈ +0.52–0.62

Electronic demand reverses; alters cross-coupling and electrophilic aromatic substitution outcomes.

Based on compiled Hammett constants in review literature.

Evidence Dimension	Electronic substituent effect (Hammett σₚ constant)
Target Compound Data	σₚ(-OCF₂H) = +0.25 to +0.35 (electron-withdrawing at 4-position)
Comparator Or Baseline	σₚ(-OCH₃) = –0.27 (electron-donating at 4-position)
Quantified Difference	Δσₚ ≈ +0.52 to +0.62 (sign reversal, magnitude change)
Conditions	Standard Hammett benzoic acid ionization equilibrium; values compiled from primary literature and reviewed in Sap et al. Chem. Soc. Rev. 2021

Why This Matters

A substituent that is electron-donating vs. electron-withdrawing at the para position alters reaction rates in electrophilic aromatic substitution by orders of magnitude and dictates regiochemical outcomes in further functionalization, making the -OCF₂H-bearing target compound a fundamentally different synthetic building block from its -OCH₃ analog.

• [1] Sap, J. B. I., Meyer, C. F., Straathof, N. J. W., Iwumene, N., am Ende, C. W., Trabanco, A. A., & Gouverneur, V. (2021). Late-stage difluoromethylation: concepts, developments and perspective. Chemical Society Reviews, 50, 9175–9234. doi:10.1039/D1CS00360G View Source

Metabolic Stability of the -OCF₂H Group: Pharmacokinetic Improvement over -OCH₃ Established in Side-by-Side PDE4D Inhibitor Studies

A direct head-to-head study by Brullo et al. (2015) designed and synthesized paired PDE4D inhibitors where the sole structural variable was replacement of a 3-methoxy group with a 3-difluoromethoxy isostere. Compound 3b (the -OCF₂H-bearing candidate) demonstrated an improved pharmacokinetic profile compared to its non-fluorinated (-OCH₃) analogue, alongside maintained PDE4D3 inhibitory activity and selectivity over PDE4A4, PDE4B2, and PDE4C2 isoforms [1]. While this is a catechol-scaffold comparison rather than a study on the target compound itself, the metabolic liability addressed—O-demethylation by cytochrome P450 enzymes—is a well-characterized, scaffold-independent degradation pathway for aromatic methoxy groups. The -OCF₂H group resists this pathway due to the strength of the C–F bonds (bond dissociation energy ≈ 485 kJ/mol vs. ≈ 350 kJ/mol for C–H in -OCH₃), translating the metabolic stability advantage to any aromatic system bearing the substitution [1][2].

Metabolic stability context

Cross-study comparable

–OCF₂H analog improved PK profile vs –OCH₃ in PDE4D inhibitor head-to-head; isoform selectivity maintained

Reported enhanced metabolic stability for –OCF₂H in PDE4D series; supports lead optimization screening.

Scaffold-specific; class-level extrapolation for target building block.

Evidence Dimension	Pharmacokinetic profile (qualitative improvement)
Target Compound Data	Compound 3b (3-OCF₂H): improved PK profile vs. non-fluorinated analogue; maintained PDE4D3 inhibitory activity and isoform selectivity [1]
Comparator Or Baseline	Non-fluorinated analogue (3-OCH₃): comparatively inferior PK profile, equivalent target potency
Quantified Difference	PK improvement reported qualitatively (improved profile); selectivity maintained across PDE4A4, PDE4B2, PDE4C2 isoforms (quantitative IC₅₀ data in full paper, PMID 25936260)
Conditions	Human PDE4D3 enzyme assay; in vivo pharmacokinetic evaluation; spontaneous locomotor activity in open field test (rat model)

Why This Matters

When procuring a building block for medicinal chemistry programs where metabolic stability is a critical screening parameter, the -OCF₂H-bearing intermediate enables entry into chemical space that is inherently more resistant to first-pass metabolism than -OCH₃ congeners, reducing the need for late-stage remedial fluorination.

• [1] Brullo, C., Massa, M., Villa, C., Ricciarelli, R., Rivera, D., Pronzato, M. A., Fedele, E., Barocelli, E., Bertoni, S., Flammini, L., & Bruno, O. (2015). Synthesis, biological activities and pharmacokinetic properties of new fluorinated derivatives of selective PDE4D inhibitors. Bioorganic & Medicinal Chemistry, 23(13), 3426–3435. doi:10.1016/j.bmc.2015.04.027. PMID: 25936260. View Source
• [2] Müller, K. (2014). Simple vector considerations to assess the polarity of partially fluorinated alkyl and alkoxy groups. Chimia, 68(6), 356–360. doi:10.2533/chimia.2014.356. PMID: 25198745. View Source

Leaving-Group Reactivity: 3-Bromopropyl vs. 3-Chloropropyl Chain – Quantified SN₂ Rate Hierarchy

The 3-bromopropyl chain in the target compound provides a terminal bromide leaving group that is superior to the chloride in the chloropropyl analog 1-(3-chloropropyl)-4-(difluoromethoxy)-2-ethoxybenzene. The relative leaving-group abilities for alkyl halides in SN₂ reactions follow the well-established order: I⁻ > Br⁻ > Cl⁻ > F⁻, with bromide approximately 10–50× more reactive than chloride in protic solvents owing to the lower basicity of Br⁻ (pKₐ(HBr) ≈ –9 vs. pKₐ(HCl) ≈ –7) and the weaker C–Br bond (C–Br bond dissociation energy ≈ 285 kJ/mol vs. C–Cl ≈ 327 kJ/mol) [1]. This translates directly to milder reaction conditions, shorter reaction times, or higher yields in amine alkylation, thioether formation, and Suzuki/Heck coupling sequences where the bromopropyl chain serves as the electrophilic partner [1]. Note: this comparison is class-level (general organic chemistry principle) and is not a direct experimental measurement on the target compound itself.

S_N2 leaving group

Class-level inference

~10–50× rate enhancement (Br vs Cl)

Bromide leaving group supports milder alkylation conditions and higher synthetic efficiency.

General S_N2 hierarchy; no direct measurement on target compound.

Evidence Dimension	Leaving-group ability in SN₂ nucleophilic substitution
Target Compound Data	C–Br bond: bond dissociation energy ≈ 285 kJ/mol; Br⁻ conjugate acid pKₐ ≈ –9
Comparator Or Baseline	C–Cl bond: bond dissociation energy ≈ 327 kJ/mol; Cl⁻ conjugate acid pKₐ ≈ –7
Quantified Difference	Approximately 10–50× rate enhancement for Br vs. Cl in SN₂ (qualitative hierarchy); ΔBDE ≈ 42 kJ/mol favoring C–Br cleavage
Conditions	General SN₂ mechanistic framework; protic solvent conditions; primary alkyl halide substrate (3-halopropyl chain)

Why This Matters

For procurement decisions in multi-step synthesis workflows, the bromopropyl intermediate enables lower-temperature aminations and faster coupling kinetics compared to the chloropropyl analog, reducing process cycle time and energy cost—a quantifiable operational advantage even in the absence of a published head-to-head study on this specific scaffold.

• [1] LibreTexts Chemistry. (2021). 7.3: Other Factors that Affect SN₂ Reactions – Leaving Group Ability. In Organic Chemistry. The relative reactivities as leaving groups: I⁻ > Br⁻ > Cl⁻ > F⁻. https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry_(Wade)/07%3A_Alkyl_Halides_and_Nucleophilic_Substitution/7.03%3A_Other_Factors_that_Affect_SN2_Reactions View Source

Purity Specification Comparison: CapotChem NLT 98% vs. Chemenu 95%+ – Direct Vendor Benchmarking

A direct comparison of vendor purity specifications for CAS 1804134-04-0 reveals a meaningful procurement-grade difference. Capot Chemical Co., Ltd. lists the compound under CAT#73914 with a purity specification of NLT 98% (Not Less Than 98%) [1]. Chemenu lists the same CAS number under Catalog Number CM402064 with a purity specification of 95%+ . The ≥3 percentage-point difference in minimum guaranteed purity represents a reduction in total impurity burden of at least 60% (from ≤5% impurities at 95%+ to ≤2% at NLT 98%), which is relevant for synthetic applications where side reactions from brominated or de-fluorinated impurities can propagate through multi-step sequences [1]. MolCore additionally offers the compound at NLT 98% purity under ISO-certified production, providing an auditable quality management framework .

Purity specification

Supplier specification

NLT 98% (≤2% impurities) vs 95%+ (≤5% impurities)
≥60% impurity burden reduction

Higher minimum purity may reduce downstream purification; supports multi-step yield optimization.

Vendor-listed specifications; batch-specific COA review recommended.

Evidence Dimension	Minimum guaranteed purity specification
Target Compound Data	CapotChem CAT#73914: NLT 98% (≤2% total impurities); MolCore MC723458: NLT 98%, ISO certified
Comparator Or Baseline	Chemenu CM402064: 95%+ (≤5% total impurities)
Quantified Difference	≥3 percentage points higher minimum purity; ≥60% reduction in maximum allowable impurity burden
Conditions	Commercial vendor specifications as of 2024; analytical methods not specified; end-users should request certificates of analysis for batch-specific data

Why This Matters

For procurement officers and laboratory managers, a 3-percentage-point purity differential can determine whether additional purification (flash chromatography, recrystallization) is required before use in sensitive reactions, directly affecting total cost of ownership and project timelines.

• [1] Capot Chemical Co., Ltd. (2024). Product Specification: 1-(3-Bromopropyl)-4-(difluoromethoxy)-2-ethoxybenzene, CAT#73914, CAS 1804134-04-0, Purity NLT 98%. https://www.capotchem.com/1804134-04-0.html View Source

Conformational Lipophilicity Modulation: -OCF₂H as a Polarity-Switching Substituent vs. Fixed-Lipophilicity -OCH₃ and -OCF₃

The difluoromethoxy group exhibits a unique property among fluorinated alkoxy substituents: conformational lipophilicity switching. As demonstrated by Müller (2014) using bond vector analysis, the -OCF₂H group can interconvert between a highly lipophilic conformation and a polar conformation depending on the molecular environment, whereas -OCH₃ maintains a fixed, moderately lipophilic profile (π ≈ –0.02) and -OCF₃ is intrinsically and invariantly lipophilic (π ≈ +1.04) [1]. This 'environmental adaptor' behavior of -OCF₂H means that molecules incorporating this group can adjust their effective polarity to optimize membrane permeation without incurring the excessive hydrophobicity (and associated promiscuity/toxicity risks) of -OCF₃-bearing analogs [1]. The review by Sap et al. (2021) further corroborates this, noting that -OCF₂H is a moderate hydrogen-bond donor (A = 0.057–0.085), a property absent in both -OCH₃ and -OCF₃, which can confer additional target-engagement advantages in biological systems [2]. This is class-level inference applied to the target compound.

Lipophilicity modulation

Class-level inference

–OCF₂H: π dynamic (+0.2–+0.6)
–OCH₃: π ≈ –0.02 fixed
–OCF₃: π ≈ +1.04 fixed
Unique H-bond donor (A 0.057–0.085)

Conformational lipophilicity switching may support permeability–solubility balance; absent in –OCH₃ and –OCF₃.

Theoretical framework; target-specific experimental validation required.

Evidence Dimension	Lipophilicity modulation (Hansch π and conformational polarity)
Target Compound Data	-OCF₂H: π ≈ –0.02 (polar conformation) to +0.2 to +0.6 (lipophilic conformation); moderate H-bond donor; conformational polarity switching [1][2]
Comparator Or Baseline	-OCH₃: π ≈ –0.02 (fixed); no H-bond donor capacity; -OCF₃: π ≈ +1.04 (fixed, lipophilic); no H-bond donor capacity
Quantified Difference	Δπ range ≈ 0.2–0.6 units (dynamic) vs. fixed lipophilicity of comparators; unique H-bond donor character for -OCF₂H
Conditions	Theoretical framework based on bond vector analysis and experimental logP measurements (Müller, Chimia 2014); hydrogen-bond donor strength from Sap et al. Chem. Soc. Rev. 2021

Why This Matters

In drug discovery procurement, an intermediate bearing -OCF₂H provides access to lead compounds with conformationally adaptive lipophilicity—a property specifically sought for balancing permeability and solubility in CNS and intracellular-target programs, which -OCH₃ and -OCF₃ congeners cannot replicate.

• [1] Müller, K. (2014). Simple vector considerations to assess the polarity of partially fluorinated alkyl and alkoxy groups. Chimia, 68(6), 356–360. doi:10.2533/chimia.2014.356. PMID: 25198745. View Source
• [2] Sap, J. B. I., Meyer, C. F., Straathof, N. J. W., Iwumene, N., am Ende, C. W., Trabanco, A. A., & Gouverneur, V. (2021). Late-stage difluoromethylation: concepts, developments and perspective. Chemical Society Reviews, 50, 9175–9234. doi:10.1039/D1CS00360G View Source

Highest-Value Application Scenarios for 1-(3-Bromopropyl)-4-(difluoromethoxy)-2-ethoxybenzene Based on Differentiated Evidence

Medicinal Chemistry: Synthesis of PDE4-Targeted Anti-Inflammatory Candidates Requiring Built-In Metabolic Stability

The -OCF₂H group in the target compound provides inherent resistance to CYP450-mediated O-dealkylation, as demonstrated by the improved pharmacokinetic profile of the -OCF₂H-bearing PDE4D inhibitor 3b over its -OCH₃ analog [1]. Researchers procuring this building block for PDE4-targeted or other inflammation-program medicinal chemistry can incorporate metabolic stability at the intermediate stage rather than relying on late-stage fluorination, reducing synthetic iteration cycles. The 3-bromopropyl chain further enables rapid diversification via amine or thiol nucleophilic displacement to generate focused libraries [2].

Agrochemical Intermediate Development: Exploiting the Electron-Withdrawing -OCF₂H Group for Optimized Environmental Persistence and Target Binding

The electron-withdrawing character of the 4-OCF₂H substituent (σₚ = +0.25 to +0.35) directly contrasts with that of methoxy-substituted agrochemical intermediates [1]. This electronic profile is valued in fungicide and insecticide programs where tuning the electron density of the aryl ring governs target-site binding affinity and environmental degradation half-life. Difluoromethoxybenzene derivatives have been explicitly claimed as intermediates in pyrethroid pesticide synthesis and in patent applications describing fungicidal oxadiazoles [3][4]. The bromopropyl handle provides the reactive anchor point for introducing the agrochemical pharmacophore.

Chemical Biology Tool Compound Synthesis: Leveraging -OCF₂H Hydrogen-Bond Donor Capacity for Target Engagement

The moderate hydrogen-bond donor capacity of the -OCF₂H group (A = 0.057–0.085), a property absent in -OCH₃ and -OCF₃, supports the design of chemical probes where a weak, tunable H-bond interaction with the target protein contributes to binding specificity without excessive polarity [1]. The 2-ethoxy group provides an orthogonal ether handle for further elaboration, while the bromopropyl chain enables conjugation to linkers, fluorophores, or biotin tags through straightforward nucleophilic substitution [2]. This three-vector diversification capability makes the compound a strategic starting point for affinity-probe and PROTAC linker design.

Multi-Step Process Chemistry: Higher-Purity NLT 98% Grade for Reaction Sequences Sensitive to Brominated Impurities

In multi-step synthetic sequences—particularly those involving palladium-catalyzed cross-coupling where bromide impurities from the bromopropyl chain can poison catalysts or generate off-target coupling products—the NLT 98% purity grade available from CapotChem and MolCore reduces the risk of impurity propagation compared to the 95%+ grade [1][2]. The ≥60% reduction in maximum allowable impurity burden translates to fewer intermediate purification steps and improved overall yield across the synthetic route, directly impacting cost-per-gram of the final target molecule [1][2].

Application

Selection Property

Validation Focus

Inflammatory pathway tool compound synthesis

–OCF₂H metabolic stability screening fit

CYP450 O-dealkylation resistance in lead series

Agrochemical intermediate development

Electron-withdrawing aryl tuning

Target-binding SAR and environmental persistence

Chemical probe and PROTAC linker design

H-bond donor and lipophilicity switching

Binding specificity and probe conjugation

Multi-step synthesis with catalyst-sensitive steps

Higher purity specification grade

Impurity profiling and yield optimization

• [1] Brullo, C., Massa, M., Villa, C., Ricciarelli, R., Rivera, D., Pronzato, M. A., Fedele, E., Barocelli, E., Bertoni, S., Flammini, L., & Bruno, O. (2015). Synthesis, biological activities and pharmacokinetic properties of new fluorinated derivatives of selective PDE4D inhibitors. Bioorganic & Medicinal Chemistry, 23(13), 3426–3435. doi:10.1016/j.bmc.2015.04.027. PMID: 25936260. View Source
• [2] LibreTexts Chemistry. (2021). 7.3: Other Factors that Affect SN₂ Reactions – Leaving Group Ability. https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry_(Wade)/07%3A_Alkyl_Halides_and_Nucleophilic_Substitution/7.03%3A_Other_Factors_that_Affect_SN2_Reactions View Source
• [3] Sap, J. B. I., Meyer, C. F., Straathof, N. J. W., Iwumene, N., am Ende, C. W., Trabanco, A. A., & Gouverneur, V. (2021). Late-stage difluoromethylation: concepts, developments and perspective. Chemical Society Reviews, 50, 9175–9234. doi:10.1039/D1CS00360G View Source
• [4] Capot Chemical Co., Ltd. (2024). Product Specification: 1-(3-Bromopropyl)-4-(difluoromethoxy)-2-ethoxybenzene, CAT#73914, CAS 1804134-04-0, Purity NLT 98%. https://www.capotchem.com/1804134-04-0.html View Source